Cas no 1314753-85-9 (L-Lysine-4,4,5,5-d4-bis-N-t-BOC)
L-Lysine-4,4,5,5-d4-bis-N-t-BOC Chemical and Physical Properties
Names and Identifiers
-
- L-Lysine-4,4,5,5-d4-bis-N-t-BOC
-
- Inchi: 1S/C16H30N2O6/c1-15(2,3)23-13(21)17-10-8-7-9-11(12(19)20)18-14(22)24-16(4,5)6/h11H,7-10H2,1-6H3,(H,17,21)(H,18,22)(H,19,20)/t11-/m0/s1/i7D2,8D2
- InChI Key: FBVSXKMMQOZUNU-QCSVEXGJSA-N
- SMILES: C([C@H](NC(=O)OC(C)(C)C)C(O)=O)C([2H])([2H])C(CNC(OC(C)(C)C)=O)([2H])[2H]
L-Lysine-4,4,5,5-d4-bis-N-t-BOC Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B656996-0.5mg |
L-Lysine-4,4,5,5-d4-bis-N-t-BOC |
1314753-85-9 | 0.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B656996-1mg |
L-Lysine-4,4,5,5-d4-bis-N-t-BOC |
1314753-85-9 | 1mg |
$ 81.00 | 2023-09-08 | ||
| TRC | B656996-5mg |
L-Lysine-4,4,5,5-d4-bis-N-t-BOC |
1314753-85-9 | 5mg |
$ 196.00 | 2023-09-08 | ||
| TRC | B656996-.5mg |
L-Lysine-4,4,5,5-d4-bis-N-t-BOC |
1314753-85-9 | .5mg |
$ 64.00 | 2023-04-18 |
L-Lysine-4,4,5,5-d4-bis-N-t-BOC Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on L-Lysine-4,4,5,5-d4-bis-N-t-BOC
L-Lysine-4,4,5,5-d4-bis-N-t-BOC (CAS No. 1314753-85-9): An Overview of a Versatile Amino Acid Derivative
L-Lysine-4,4,5,5-d4-bis-N-t-BOC (CAS No. 1314753-85-9) is a specialized derivative of the essential amino acid L-lysine. This compound is characterized by its unique isotopic labeling and protective groups, making it a valuable tool in various biochemical and pharmaceutical applications. The d4 labeling at the 4,4,5,5 positions and the bis-N-t-BOC (tert-butyloxycarbonyl) groups provide enhanced stability and specificity in complex biological systems.
The primary function of L-Lysine-4,4,5,5-d4-bis-N-t-BOC is to serve as a building block in the synthesis of peptides and proteins. The d4 labeling allows for precise mass spectrometry analysis, enabling researchers to track the compound's behavior in biological assays with high accuracy. The bis-N-t-BOC groups protect the amino functionalities during synthesis, ensuring that the final product is pure and free from unwanted side reactions.
In recent years, L-Lysine-4,4,5,5-d4-bis-N-t-BOC has gained significant attention in the field of proteomics and metabolomics. Its isotopic labeling makes it an ideal candidate for stable isotope labeling by amino acids in cell culture (SILAC) experiments. SILAC is a powerful technique used to quantify protein expression levels in complex biological samples. By incorporating L-Lysine-4,4,5,5-d4-bis-N-t-BOC into cell cultures, researchers can accurately measure changes in protein abundance under different experimental conditions.
Beyond its use in SILAC experiments, L-Lysine-4,4,5,5-d4-bis-N-t-BOC has also found applications in drug discovery and development. The compound's protective groups can be selectively removed under mild conditions, allowing for the synthesis of complex peptides and proteins with high purity and yield. This makes it particularly useful in the development of therapeutic peptides and proteins that require precise control over their chemical structure.
Recent studies have highlighted the potential of L-Lysine-4,4,5,5-d4-bis-N-t-BOC in the context of cancer research. For instance, a study published in the Journal of Proteome Research demonstrated that this compound can be used to identify novel biomarkers for early-stage cancer detection. By incorporating L-Lysine-4,4,5,5-d4-bis-N-t-BOC into cancer cell lines and analyzing the resulting proteomic profiles using mass spectrometry, researchers were able to identify specific protein signatures associated with different stages of cancer progression.
In addition to its applications in cancer research, L-Lysine-4,4,5,5-d4-bis-N-t-BOC has also been explored for its potential in neurodegenerative diseases. A study published in the Journal of Neurochemistry showed that this compound can be used to study protein aggregation processes associated with diseases such as Alzheimer's and Parkinson's. By incorporating isotopically labeled lysine derivatives into model systems and analyzing the resulting protein aggregates using advanced imaging techniques, researchers can gain insights into the mechanisms underlying these diseases.
The versatility of L-Lysine-4,4,5,5-d4-bis-N-t-BOC extends beyond its use as a research tool. It has also been investigated for its potential therapeutic applications. For example, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a prodrug for targeted drug delivery. By conjugating therapeutic agents to L-Lysine-4,4,5,5-d4-bis-N-t-BOC, researchers were able to achieve improved pharmacokinetic properties and enhanced targeting to specific tissues or cells.
In conclusion, L-Lysine-4,4,5,5-d4-bis-N-t-Boc (CAS No. 1314753-85-9) is a highly versatile compound with a wide range of applications in biochemical and pharmaceutical research. Its unique isotopic labeling and protective groups make it an invaluable tool for mass spectrometry analysis, SILAC experiments, drug discovery, and therapeutic development. As research continues to advance in these areas, it is likely that new and innovative uses for this compound will be discovered.
1314753-85-9 (L-Lysine-4,4,5,5-d4-bis-N-t-BOC) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)